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Compound of Interest

Compound Name: Pyrene-4,5,9,10-13C4
CAS No.: 1173023-76-1
Cat. No.: B3418347
Get Quote
. J

Executive Summary

Pyrene-4,5,9,10-13C4 is a high-value, stable isotope-labeled Polycyclic Aromatic Hydrocarbon
(PAH) primarily used as an internal standard in mass spectrometry (GC-MS/LC-MS). Itis NOT
radioactive.

Effective disposal requires strict adherence to Hazardous Chemical Waste protocols,
specifically targeting aquatic toxicity and potential carcinogenicity. This guide provides a self-
validating workflow to prevent common compliance errors, such as misclassifying stable
isotopes as radioactive waste or improper solvent segregation.

Chemical Identity & Hazard Profiling[1][2]

Before disposal, you must validate the material's identity to ensure it does not fall under
specific "P-list" (acutely toxic) regulations, which Pyrene generally does not, unlike some other
PAHSs.
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Property Specification
Chemical Name Pyrene-4,5,9,10-13C4

129-00-0 (Unlabeled parent); Labeled variants
CAS Number o

often share CAS or have specific internal IDs.[1]
Isotope Type Stable Carbon-13 (Non-Radioactive)
Physical State Solid (Pale yellow crystals)

Aquatic Acute 1; Aquatic Chronic 1 (Very toxic to
Hazard Class o
aquatic life).

Not P-listed. Not explicitly U-listed (unlike
RCRA Status (USA) Benzo[a]pyrene U022), but regulated as a Toxic
Pollutant under CWA.

The "Isotope Factor": Stable vs. Radioactive

CRITICAL OPERATIONAL NOTE: Researchers often confuse "labeled" with "radiolabeled."”
e Pyrene-13C4 is STABLE. It emits no ionizing radiation.

o Action: DO NOT dispose of this in radioactive waste streams (e.g., P-32, S-35 bins). Doing
so triggers expensive mixed-waste disposal fees and regulatory audits. Dispose of strictly as
Chemical Hazardous Waste.

Pre-Disposal Protocol: Minimization & Quenching

Because this is a high-cost internal standard, waste usually consists of trace amounts in
solvents rather than bulk solids.

 Inventory Control: Re-verify inventory before disposal. 13C-labeled standards are stable for
years if stored properly (dark, cool). Only dispose if degraded or contaminated.

e Quenching: Pyrene does not require chemical quenching (e.g., neutralization) before
disposal. It is chemically stable.[2][3]
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» Solvent Compatibility: Ensure the solvent matrix (e.g., Dichloromethane, Toluene) is
compatible with your facility's waste carboys.

Step-by-Step Disposal Workflow
Scenario A: Dry Solid (Pure Substance)

Applicable to: Expired stock vials, spilled solids, or contaminated weighing paper.

o Containment: Transfer solid waste into a clear, sealable wide-mouth jar (polyethylene or
glass).

e Labeling: Attach a Hazardous Waste label.
o Constituent: "Pyrene-4,5,9,10-13C4" (95%)
o Hazard Checkbox: Toxic, Environmental Hazard.

e Secondary Debris: Place contaminated gloves, spatulas, and weigh boats into a separate
"Solid Hazardous Debris" bag/pail. Do not place in regular trash.

Scenario B: Liquid Waste (Solutions)

Applicable to: HPLC/GC waste lines, unused stock solutions.

e Segregation Logic: You must segregate based on the solvent, not the Pyrene (which is the
solute).

» Halogenated Waste: If dissolved in Methylene Chloride (DCM), Chloroform, or
Chlorobenzene.

o Destination: Halogenated Solvent Waste Carboy.
* Non-Halogenated Waste: If dissolved in Acetone, Methanol, Toluene, or Acetonitrile.
o Destination: Non-Halogenated (Flammable) Solvent Waste Carboy.

e Aqueous Waste: Pyrene has very low water solubility. If present in aqueous buffers, it will
likely precipitate or adsorb to plastic. Filter the solution; dispose of the filter as Solid
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Hazardous Waste and the filtrate as Aqueous Waste (if verified clean) or Hazardous
Agueous Waste.

Scenario C: Empty Vials (The "RCRA Empty" Rule)

o Triple Rinse: Rinse the empty stock vial 3 times with a compatible solvent (e.g., Acetone).
» Rinsate Disposal: Pour the rinsate into the appropriate solvent waste carboy (Scenario B).
o Defacement: Cross out the label, specifically the chemical name and any hazard symbols.
e Final Disposal:

o Conservative Approach: Dispose of the rinsed vial in "Glass Hazardous Waste" or
"Sharps" container.

o RCRA Empty Compliant: If truly empty and rinsed, it may be placed in broken glass boxes
(check local EHS rules; many sites mandate glass waste for all chemical vials to prevent
alarm).

Visualized Waste Stream Decision Tree

The following diagram illustrates the decision logic for segregating Pyrene-13C4 waste streams
to ensure compliance with EPA and local regulations.
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Pyrene-13C4 Waste Generated

Determine Physical State

Powder/Debris Dissolved

Solid / Pure Substance Empty Stock Vial

Y

Liquid / Solution

Solid Hazardous Waste Bin Triple Rinse with Solvent

(Label: Toxic, Env. Hazard)

Dispose Rinsate as Liquid Waste Deface Label

. . Glass Waste / Sharps
Identify Primary Solvent (Do NOT Recycle)

Contains Halogens \ Flammables/Organics

Halogenated Solvent Carboy Non-Halogenated Carboy

(e.g., DCM, Chloroform) (e.g., MeOH, Toluene)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pyrene-13C4 waste based on physical state and
solvent composition.

Emergency Procedures: Spill Management
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In the event of a spill, Pyrene presents an inhalation and environmental risk.[3][4]

Evacuate & Ventilate: If a large amount of dry powder is spilled (creating dust), evacuate the
immediate area and allow dust to settle.

o PPE: Wear Nitrile gloves (double gloving recommended), lab coat, and safety goggles. If
dust is present, use an N95 or P100 respirator.

e Containment:

o Solids: Do not dry sweep. Use a wet wipe or damp paper towel to pick up the solid to
prevent dust generation.

o Liquids: Use absorbent pads or vermiculite.

o Clean Up: Clean the area with soap and water.[5][6] Place all cleanup materials (wipes,
pads, gloves) into a Hazardous Waste Bag.

» Reporting: Report the spill to your facility's EHS officer, especially if it enters a drain. Pyrene
is a priority pollutant; unauthorized release into waterways is a serious violation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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